3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 3-methyl-2-(prop-2-enoxycarbonylamino)pentanoic acid
• InChI: InChI=1S/C10H17NO4/c1-4-6-15-10(14)11-8(9(12)13)7(3)5-2/h4,7-8H,1,5-6H2,2-3H3,(H,11,14)(H,12,13)
• InChI Key: LUNNADUVUHKWFA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)OCC=C

Description

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid is a synthetic organic compound with the molecular formula C9H15NO4 It is a derivative of valine, an essential amino acid, and contains an allyloxycarbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid typically involves the protection of the amino group of valine with an allyloxycarbonyl group. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the coupling reaction. The reaction is usually carried out at room temperature to avoid decomposition of the reactants .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving automated systems for precise control of reaction conditions. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The allyloxycarbonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving amino acid derivatives and their biological activities.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid involves its interaction with specific molecular targets. The allyloxycarbonyl group can act as a protecting group, allowing the compound to participate in various biochemical pathways without immediate degradation. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-Allyloxycarbonyl-D-valine: A similar compound with a slightly different structure.

Alloc-D-Val-OH: Another derivative of valine with an allyloxycarbonyl group.

Uniqueness

3-Methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid is unique due to its specific substitution pattern and the presence of the allyloxycarbonyl group. This makes it a valuable intermediate in synthetic chemistry and a potential candidate for various research applications .